molecular formula C9H16O2 B6155016 1-butylcyclobutane-1-carboxylic acid CAS No. 58148-13-3

1-butylcyclobutane-1-carboxylic acid

Cat. No. B6155016
CAS RN: 58148-13-3
M. Wt: 156.2
InChI Key:
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Description

1-butylcyclobutane-1-carboxylic acid is an organic compound . Unfortunately, there is limited information available about this specific compound.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-butylcyclobutane-1-carboxylic acid involves the alkylation of cyclobutane-1-carboxylic acid with 1-bromobutane followed by decarboxylation.", "Starting Materials": [ "Cyclobutane-1-carboxylic acid", "1-bromobutane", "Sodium hydroxide", "Water", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 10 g of cyclobutane-1-carboxylic acid in 50 mL of water and add 10 g of sodium hydroxide. Stir the mixture for 10 minutes.", "Step 2: Add 10 mL of 1-bromobutane to the mixture and stir for 1 hour at room temperature.", "Step 3: Extract the mixture with diethyl ether and wash the organic layer with water.", "Step 4: Dry the organic layer with anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Step 5: Heat the residue at 200°C for 2 hours to decarboxylate the product.", "Step 6: Purify the product by recrystallization from ethanol." ] }

CAS RN

58148-13-3

Product Name

1-butylcyclobutane-1-carboxylic acid

Molecular Formula

C9H16O2

Molecular Weight

156.2

Purity

95

Origin of Product

United States

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